Cas no 898421-51-7 (6-methyl-4-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrimidin-2-one)

• Product Name: 6-methyl-4-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrimidin-2-one
• CAS No: 898421-51-7
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• CID: 6293367
• PubChem ID: 78457512
• Update Time: 2025-05-21

6-methyl-4-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrimidin-2-one
• 898421-51-7
• 6-methyl-4-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}-1,2-dihydropyrimidin-2-one

• Inchi： 1S/C13H15N3O4S/c1-8-6-12(15-13(18)14-8)21-7-11(17)9-2-4-10(5-3-9)16(19)20/h2-5,8,12H,6-7H2,1H3,(H2,14,15,18)
• InChI Key： FJMULWQLAWEOEN-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1CC(C)NC(N1)=O

Computed Properties

• Exact Mass: 309.07832714g/mol
• Monoisotopic Mass: 309.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Additional information on 6-methyl-4-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-1,2-dihydropyrimidin-2-one

6-Methyl-4-{2-(4-Nitrophenyl)-2-Oxoethylsulfanyl}-1,2-Dihydropyrimidin-2-One: A Comprehensive Overview

6-Methyl-4-{2-(4-Nitrophenyl)-2-Oxoethylsulfanyl}-1,2-Dihydropyrimidin-2-One, also identified by the CAS Registry Number 898421-51-7, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of dihydropyrimidinones, which are known for their structural versatility and functional diversity. The presence of a methyl group at the sixth position and a sulfanyl group attached to the fourth position, along with a nitrophenyl moiety, contributes to its unique chemical properties and reactivity.

The synthesis of 6-Methyl-4-{2-(4-Nitrophenyl)-2-Oxoethylsulfanyl}-1,2-Dihydropyrimidin-2-One involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methodologies have enabled more efficient pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has facilitated the formation of key intermediates, such as the dihydropyrimidinone core, with high yields and purity.

The structural features of this compound make it an attractive candidate for exploring its biological activity. Preliminary studies have indicated that it exhibits potential as an inhibitor of certain enzyme systems, particularly those involved in metabolic pathways. The nitrophenyl group is known to impart electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets. Furthermore, the sulfanyl group may play a role in modulating the compound's solubility and permeability, which are critical factors for its pharmacokinetic profile.

In terms of applications, 6-Methyl-4-{2-(4-Nitrophenyl)-2-Oxoethylsulfanyl}-1,2-Dihydropyrimidin-2-One has shown promise in materials science as well. Its rigid structure and conjugated system make it a suitable candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to absorb and emit light across a broad spectrum suggests its utility in developing advanced optoelectronic materials.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of synthetic compounds like 6-Methyl-4-{2-(4-Nitrophenyl)-2-Oxoethylsulfanyl}-1,2-Dihydropyrimidin-2-One becomes crucial. Studies are underway to assess its persistence in various environmental matrices and its potential toxicity to aquatic organisms.

From a synthetic chemistry perspective, the study of CAS No 898421-51-7 has provided valuable insights into the design of novel heterocyclic compounds. Its structure serves as a model for exploring new reaction mechanisms and catalytic cycles. For example, recent investigations have focused on its role as a precursor in click chemistry reactions, where it can be used to construct larger molecular frameworks with precision.

In conclusion, 6-Methyl-4-{2-(4-Nitrophenyl)-2-Oxoethylsulfanyl}-1,2-Dihydropyrimidin-2-One, or CAS No 898421-51-7, represents a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure, coupled with ongoing research into its properties and applications, positions it as an important molecule in both academic and industrial settings.